Cas no 121055-08-1 ((1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride)

• Product Name: (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride
• CAS No: 121055-08-1
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD17012621
• CID: 4685795
• Update Time: 2025-06-14

(1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride
• rel-(1R,2R,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride
• (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine HCL
• AK104950
• AX8327693
• AX8239158

• MDL： MFCD17012621
• Inchi： 1S/C7H13N.ClH/c8-7-4-5-1-2-6(7)3-5;/h5-7H,1-4,8H2;1H/t5-,6+,7-;/m0./s1
• InChI Key： IZZMPZQAQTXAHW-UHRUZOLSSA-N
• SMILES： Cl.N[C@H]1C[C@H]2CC[C@@H]1C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Topological Polar Surface Area: 26

Additional information on (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride

Comprehensive Overview of (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride (CAS No. 121055-08-1)

The compound (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride (CAS No. 121055-08-1) is a chiral bicyclic amine derivative with significant applications in pharmaceutical and chemical research. Its unique stereochemistry and structural framework make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and chiral catalysts.

One of the key features of (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride is its rigid bicyclic structure, which imparts high stereochemical stability. This property is crucial for designing molecules with precise spatial orientations, a growing demand in precision medicine and enantioselective synthesis. The compound’s hydrochloride salt form enhances its solubility, making it suitable for various experimental and industrial applications.

In recent years, the demand for chiral building blocks like (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride has surged, driven by advancements in asymmetric synthesis and green chemistry. The compound’s ability to serve as a precursor for pharmaceutical intermediates aligns with the industry’s shift toward sustainable and efficient synthetic routes. Additionally, its relevance in neuropharmacology has sparked interest, as researchers explore its potential in modulating neurotransmitter systems.

The synthesis and characterization of (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride involve sophisticated techniques such as NMR spectroscopy, X-ray crystallography, and HPLC analysis. These methods ensure high purity and confirm the compound’s stereochemical integrity, which is critical for its application in high-value chemical production. The compound’s CAS No. 121055-08-1 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documentation.

From a commercial perspective, (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride is available through specialized chemical suppliers, often in small-scale quantities for research purposes. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. Researchers frequently inquire about its storage conditions, handling protocols, and compatibility with other reagents, reflecting the compound’s niche yet growing importance.

Looking ahead, the compound’s potential applications in drug delivery systems and material science are under exploration. Its rigid structure could inspire innovations in molecular recognition and supramolecular chemistry. As the scientific community continues to prioritize sustainable chemistry and chiral technology, (1R,2S,4S)-Bicyclo[2.2.1]heptan-2-amine hydrochloride is poised to remain a compound of significant interest.